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Compound of Interest

Compound Name:
Benzyl 2-Hydroxy-6-

Methoxybenzoate

Cat. No.: B13916009 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and

physicochemical properties of Benzyl 2-Hydroxy-6-Methoxybenzoate (CAS No. 24474-71-3).

The information is intended to support laboratory safety protocols and risk assessments in

research and drug development settings.

Physicochemical and Toxicological Data
The following tables summarize the key quantitative data available for Benzyl 2-Hydroxy-6-
Methoxybenzoate. It is important to note that while some physical properties have been

calculated using computational methods, experimentally determined data is not always

available.

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Formula C₁₅H₁₄O₄ [1][2][3]

Molecular Weight 258.27 g/mol [1][2]

Appearance Solid [1]

Normal Boiling Point

(Calculated)
780.27 K [2]

Normal Melting Point

(Calculated)
530.28 K [2]

LogP (Octanol/Water Partition

Coefficient) (Calculated)
2.758 [2]

Water Solubility (log10ws)

(Calculated)
-3.49 [2]

InChIKey
CGNJMCLXIMWKDY-

UHFFFAOYSA-N
[2][3]

Table 2: Toxicological Profile
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Endpoint Classification/Value Source

Acute Oral Toxicity
Category 4 (Harmful if

swallowed)
[1]

Aquatic Toxicity (Acute)
Category 1 (Very toxic to

aquatic life)
[1]

Aquatic Toxicity (Chronic)

Category 1 (Very toxic to

aquatic life with long lasting

effects)

[1]

Carcinogenicity

No component of this product

present at a level equal to or

greater than 0.1% is identified

as a probable, possible or

confirmed human carcinogen

by IARC, ACGIH, NTP, or

OSHA.

[1]

Hazard Identification and Classification
Benzyl 2-Hydroxy-6-Methoxybenzoate is classified under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS) with the following hazard statements:

H302: Harmful if swallowed.[1]

H400: Very toxic to aquatic life.

H410: Very toxic to aquatic life with long lasting effects.[1]

H411: Toxic to aquatic life with long lasting effects.

No signal word was available in some sources, while another listed "Warning".[1]

Experimental Protocols
Detailed, specific experimental protocols for the toxicological assessment of Benzyl 2-
Hydroxy-6-Methoxybenzoate are not publicly available. The classifications provided are
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based on data submitted to regulatory bodies. Standard OECD (Organisation for Economic Co-

operation and Development) guidelines are typically followed for such assessments. For

example, acute oral toxicity is often determined using OECD Test Guideline 423.

Safe Handling and Storage
Adherence to proper handling and storage procedures is critical to ensure personnel safety and

minimize environmental release.

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate PPE. The following

diagram outlines a general selection workflow.

Risk Assessment

PPE Selection

Verification

Identify Task
Assess Potential for

Inhalation, Skin/Eye Contact,
and Ingestion

Chemical-resistant gloves
(e.g., Nitrile)

Skin Contact
Possible

Safety glasses with
side-shields or goggles

Eye Contact
Possible

Laboratory coat

Skin Contact
Possible

Use in a well-ventilated area.
Consider respirator if dust/
aerosol generation is likely.

Inhalation
Possible

Review Safety Data Sheet
for specific recommendations

Ensure proper fit
and use of PPE

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) Selection Workflow.
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Handling Procedures
Avoid contact with skin and eyes.[1]

Avoid formation of dust and aerosols.[1]

Provide appropriate exhaust ventilation at places where dust is formed.[1]

Do not eat, drink or smoke when using this product.[1]

Wash hands thoroughly after handling.[1]

Storage Conditions
Keep container tightly closed in a dry and well-ventilated place.[1]

Store in a cool place.[1]

Keep away from direct sunlight and sources of ignition.[1]

Recommended storage temperatures: -20°C for powder or -80°C in solvent.[1][4]

Incompatible materials include strong acids/alkalis and strong oxidizing/reducing agents.[1]

Emergency Procedures
In the event of an exposure or spill, follow these procedures.

First Aid Measures
The following diagram illustrates the recommended first aid response.
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Exposure Type

First Aid Response

Inhalation

Move to fresh air.
If breathing is difficult, give oxygen.

Seek medical attention.

Skin Contact

Rinse skin with plenty of water.
Remove contaminated clothing.

Seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water
for at least 15 minutes.

Remove contact lenses, if present and easy to do.
Seek medical attention.

Ingestion

Rinse mouth with water.
Do NOT induce vomiting.

Call a POISON CENTER or doctor/physician.

Click to download full resolution via product page

Caption: First Aid Response to Exposure.

Spill Response
In case of a spill, adhere to the following workflow.
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Spill Occurs

Evacuate personnel to safe areas.

Ensure adequate ventilation.

Wear appropriate personal protective equipment
(respirator, gloves, safety goggles).

Contain the spill.
Prevent entry into drains.

Collect spillage.
Use a method that does not generate dust.

Dispose of contents/container to an
approved waste disposal plant.

Clean the affected area.

Spill Response Complete

Click to download full resolution via product page

Caption: Spill Response Workflow.
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Disposal Considerations
Dispose of this product and its container at an approved waste disposal plant.[1] Do not let the

product enter drains. Avoid release to the environment.[1]

Stability and Reactivity
Reactivity: No data available.[1]

Chemical Stability: Stable under recommended storage conditions.[1]

Possibility of Hazardous Reactions: No data available.[1]

Conditions to Avoid: No data available.[1]

Incompatible Materials: Strong acids/alkalis, strong oxidizing/reducing agents.[1]

Hazardous Decomposition Products: Under fire conditions, may decompose and emit toxic

fumes.[1]

This guide is intended for informational purposes and should not replace a thorough risk

assessment and adherence to all applicable safety regulations. Always consult the most up-to-

date Safety Data Sheet (SDS) from your supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Benzyl 2-Hydroxy-6-Methoxybenzoate: A Technical
Guide to Safe Handling and Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13916009#benzyl-2-hydroxy-6-methoxybenzoate-
safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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